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Compound of Interest

Compound Name: 3-Methyl-4-nitroaniline

Cat. No.: B015440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and key technical data for 3-Methyl-4-nitroaniline (CAS No. 611-05-2).

It is intended to serve as a valuable resource for researchers, scientists, and professionals

involved in drug development and other chemical synthesis applications. This guide includes a

summary of suppliers, detailed specifications, physical and chemical properties, and a

representative experimental protocol for a common application.

Introduction to 3-Methyl-4-nitroaniline
3-Methyl-4-nitroaniline, also known as 4-Nitro-3-toluidine, is an important aromatic amine

intermediate. Its molecular structure, featuring both a methyl and a nitro group on the aniline

backbone, makes it a versatile precursor in various chemical syntheses. It is widely utilized in

the manufacturing of azo dyes and pigments and serves as a key building block in the

synthesis of pharmaceutical and agrochemical compounds.[1] The presence of the nitro group,

a strong electron-withdrawing group, and the amino group, an electron-donating group, on the

same aromatic ring, imparts unique reactivity to the molecule, making it suitable for a range of

chemical transformations.

Commercial Availability and Suppliers
3-Methyl-4-nitroaniline is commercially available from a variety of chemical suppliers, ranging

from large, global distributors to more specialized manufacturers. The purity and available
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quantities can vary between suppliers to meet the diverse needs of research and development

laboratories as well as larger-scale production facilities.

Below is a summary of prominent suppliers offering 3-Methyl-4-nitroaniline:

Supplier Website Notes

Thermo Scientific Chemicals --INVALID-LINK--

Offers various purities and

pack sizes, suitable for

research and development.

TCI Chemicals --INVALID-LINK--

Provides a range of purities

with detailed specifications and

safety information.

Chem-Impex --INVALID-LINK--

Supplies the compound for

research and industrial

applications, with a focus on

intermediates.

Scimplify --INVALID-LINK--

A B2B platform that connects

buyers with manufacturers,

offering various grades.

IndiaMART --INVALID-LINK--

A marketplace featuring

numerous Indian

manufacturers and suppliers.

ChemicalBook --INVALID-LINK--

A comprehensive database

that lists multiple suppliers and

provides basic technical data.

Technical Data Comparison
The following table summarizes the technical specifications for 3-Methyl-4-nitroaniline
available from different suppliers. This allows for a convenient comparison of key quality

parameters.
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Supplier Purity Appearance
Melting Point
(°C)

Analytical
Method

Thermo Scientific

Chemicals
≥98.5%

Yellow to pale

green crystals or

powder

132.0 - 138.0 HPLC

TCI Chemicals >97.0%

Light yellow to

brown powder to

crystal

131.0 - 136.0 GC

Chem-Impex ≥98%

Off-white

crystalline

powder

136 - 141 GC

GRK Research

Laboratories (via

IndiaMART)

98%

Light yellow to

brown crystalline

powder or

crystals

Not specified Not specified

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Methyl-4-nitroaniline is provided

in the table below.
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Property Value Reference

CAS Number 611-05-2 [1]

Molecular Formula C₇H₈N₂O₂ [1]

Molecular Weight 152.15 g/mol [1]

Appearance
Yellow to brown crystalline

solid

Melting Point 131-141 °C [1]

Synonyms

4-Nitro-3-toluidine, 5-Amino-2-

nitrotoluene, 3-Amino-6-

nitrotoluene

[1]

Solubility Soluble in methanol.

Representative Experimental Protocol: Synthesis of
an Azo Dye
3-Methyl-4-nitroaniline is a common precursor for the synthesis of azo dyes. The following is

a representative, two-step experimental protocol for the preparation of an azo dye, which

involves the diazotization of 3-Methyl-4-nitroaniline followed by a coupling reaction with a

suitable coupling agent, such as 2-naphthol.

Step 1: Diazotization of 3-Methyl-4-nitroaniline

In a 100 mL beaker, suspend 1.52 g (0.01 mol) of 3-Methyl-4-nitroaniline in a mixture of 3

mL of concentrated hydrochloric acid and 10 mL of distilled water.

Cool the suspension to 0-5 °C in an ice-water bath with continuous stirring.

In a separate beaker, dissolve 0.76 g (0.011 mol) of sodium nitrite in 5 mL of cold distilled

water.

Slowly add the sodium nitrite solution dropwise to the cooled 3-Methyl-4-nitroaniline
suspension while maintaining the temperature between 0-5 °C.
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Continue stirring the mixture in the ice bath for an additional 15-20 minutes to ensure the

completion of the diazotization reaction. The resulting solution contains the diazonium salt of

3-Methyl-4-nitroaniline and should be used immediately in the next step.

Step 2: Azo Coupling Reaction with 2-Naphthol

In a 250 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 20 mL of a 10% sodium

hydroxide solution.

Cool this alkaline solution to 0-5 °C in an ice-water bath with continuous stirring.

Slowly add the freshly prepared, cold diazonium salt solution from Step 1 to the cold alkaline

solution of 2-naphthol with vigorous stirring.

A colored precipitate of the azo dye will form immediately. Continue stirring the reaction

mixture in the ice bath for 30 minutes to ensure complete coupling.

Filter the precipitated azo dye using a Büchner funnel and wash the crude product

thoroughly with cold distilled water until the filtrate is neutral.

The crude dye can be purified by recrystallization from a suitable solvent, such as ethanol or

an ethanol-water mixture.

Dry the purified dye in a desiccator or a vacuum oven.

Visualized Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate key processes related to

the procurement and application of 3-Methyl-4-nitroaniline.
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Procurement Workflow

Quality Control

Identify Research Need

Search for Suppliers
(e.g., Thermo Fisher, TCI)

Compare Specifications
(Purity, Price, Availability)

Select Supplier & Place Order

Receive & Log Compound

Review Certificate of Analysis (CoA)

Perform In-house Analysis
(e.g., NMR, HPLC, MP)

Approve for Use Reject Batch

Store Appropriately
(Cool, Dry, Dark)

Click to download full resolution via product page

Procurement and Quality Control Workflow for 3-Methyl-4-nitroaniline.
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Starting Materials

Step 1: Diazotization (0-5 °C)

Step 2: Azo Coupling (0-5 °C)

Work-up & Purification

3-Methyl-4-nitroaniline

3-Methyl-4-nitrobenzenediazonium Chloride

  + NaNO₂ / HCl

Sodium Nitrite (NaNO₂) Hydrochloric Acid (HCl) 2-Naphthol

Azo Dye Product

  + 2-Naphthol / NaOH

Sodium Hydroxide (NaOH)

 

Filtration

Washing with Water

Recrystallization

Drying

Purified Azo Dye

Click to download full resolution via product page

Synthetic Pathway for an Azo Dye from 3-Methyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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